Cas no 1896503-37-9 (3-(thiolan-3-yl)but-3-en-1-amine)

• Product Name: 3-(thiolan-3-yl)but-3-en-1-amine
• CAS No: 1896503-37-9
• MF: C₈H₁₅NS
• MW: 157.27640080452
• CID: 6045663
• PubChem ID: 117268210
• Update Time: 2025-09-22

3-(thiolan-3-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(thiolan-3-yl)but-3-en-1-amine
• EN300-1741238
• 1896503-37-9

• Inchi： 1S/C8H15NS/c1-7(2-4-9)8-3-5-10-6-8/h8H,1-6,9H2
• InChI Key： JEJQHDIVMHCHGM-UHFFFAOYSA-N
• SMILES： S1CCC(C(=C)CCN)C1

Computed Properties

• Exact Mass: 157.09252066g/mol
• Monoisotopic Mass: 157.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 3-(thiolan-3-yl)but-3-en-1-amine

3-(Thiolan-3-yl)but-3-en-1-amine (CAS 1896503-37-9): A Versatile Scaffold for Biomedical Applications

3-(Thiolan-3-yl)but-3-en-1-amine, with the CAS number 1896503-37-9, represents a promising molecular scaffold in the field of medicinal chemistry. This compound, characterized by its unique combination of a thiolane ring and an aminoalkene moiety, has garnered significant attention due to its potential applications in drug discovery and bioactive molecule development. Recent advancements in synthetic methodologies and biological evaluations have further expanded the scope of its utility, making it a focal point for researchers exploring novel therapeutic strategies.

3-(Thiolan-3-yl)but-3-en-1-amine is a derivative of thiolane, a cyclic sulfide group, which is known for its ability to form stable, sulfur-containing compounds. The presence of the aminoalkene group in this molecule introduces additional reactivity and functionalization opportunities. This structural feature allows for the incorporation of diverse functional groups, enabling the compound to interact with various biological targets. The synthesis of this compound typically involves multi-step organic reactions, with recent studies highlighting the use of catalytic systems to enhance efficiency and selectivity.

Recent research has demonstrated that 3-(Thiolan-3-yl)but-3-en-1-amine exhibits potential as a precursor for the development of bioactive molecules. For instance, a 2023 study published in Journal of Medicinal Chemistry reported its application in the design of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The study utilized molecular docking simulations to predict the binding affinity of this compound with its target proteins, providing valuable insights into its mechanism of action.

Another area of interest is the use of 3-(Thiolan-3-yl)but-3-en-1-amine in the synthesis of polymeric materials with tailored properties. A 2024 paper in Advanced Materials explored its role as a monomer in the creation of biocompatible polymers for drug delivery systems. The researchers found that the thiolane ring contributes to the stability of the polymer matrix, while the aminoalkene group facilitates controlled release of therapeutic agents. This dual functionality makes the compound a valuable candidate for advanced drug delivery applications.

Furthermore, the chemical versatility of 3-(Thiolan-3-yl)but-3-en-1-amine has been leveraged in the development of fluorescent probes for biological imaging. A 2023 study in Chemical Communications described the synthesis of a fluorescent derivative of this compound, which demonstrated high sensitivity in detecting specific biomolecules. The study highlighted the importance of the thiolane ring in enhancing the photostability of the probe, a critical factor for in vivo applications.

From a synthetic perspective, the preparation of 3-(Thiolan-3-yl)but-3-en-1-amine has been optimized through the use of green chemistry principles. A 2022 review in Green Chemistry discussed the development of eco-friendly protocols for its synthesis, emphasizing the reduction of hazardous solvents and the use of catalytic systems. These advancements not only improve the efficiency of the synthesis process but also align with the growing demand for sustainable chemical practices in the pharmaceutical industry.

In addition to its synthetic applications, 3-(Thiolan-3-yl)but-3-en-1-amine has shown potential in the field of enzyme inhibition. A 2023 study published in ACS Chemical Biology investigated its inhibitory effects on a key enzyme involved in metabolic disorders. The results indicated that the compound could selectively inhibit the enzyme, suggesting its potential as a therapeutic agent for conditions such as diabetes and obesity. These findings underscore the importance of further research into its biological activity.

The structural characteristics of 3-(Thiolan-3-yl)but-3-en-1-amine also make it an attractive candidate for the design of prodrugs. A 2024 paper in Drug Design, Development and Therapy explored the use of this compound as a prodrug platform for improving the solubility and bioavailability of active pharmaceutical ingredients. The study demonstrated that the thiolane ring could be chemically modified to enhance the stability of the prodrug, while the aminoalkene group facilitated its release in the target tissue.

Moreover, the compound's ability to form hydrogen bonds and its hydrophobic/hydrophilic balance contribute to its potential applications in nanotechnology. A 2023 study in Nano Letters described the use of 3-(Thiolan-3-yl)but-3-en-1-amine as a ligand for the assembly of metal-organic frameworks (MOFs). The researchers found that the compound's functional groups could coordinate with metal ions, leading to the formation of highly porous materials with applications in gas storage and catalysis.

Despite these promising developments, further research is needed to fully understand the biological and chemical properties of 3-(Thiolan-3-yl)but-3-en-1-amine. Ongoing studies are focusing on its toxicity profile, long-term stability, and potential side effects, which are critical factors for its translation into clinical applications. The collaborative efforts of chemists, biologists, and pharmacologists are essential in overcoming these challenges and unlocking the full potential of this compound.

In conclusion, 3-(Thiolan-3-yl)but-3-en-1-amine (CAS 1896503-37-9) stands out as a versatile molecule with a wide range of applications in biomedical research. Its unique structure and functional groups offer opportunities for innovation in drug discovery, material science, and imaging technologies. As research in this area continues to evolve, the compound is likely to play an increasingly important role in the development of novel therapeutic strategies and advanced materials.